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Compound of Interest

Compound Name: Methyltrioctylammonium chloride

Cat. No.: B057300 Get Quote

An In-depth Technical Guide to the Core Chemical and Physical Properties of Aliquat 336

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aliquat 336, a quaternary ammonium salt, is a versatile compound with significant applications

in organic synthesis and analytical chemistry, particularly as a phase transfer catalyst and a

metal extraction reagent.[1][2] This technical guide provides a comprehensive overview of the

core chemical and physical properties of Aliquat 336. It is intended to serve as a detailed

resource for researchers, scientists, and professionals in drug development, offering precise

data, experimental methodologies, and visual representations of its chemical structure and

functional mechanisms. All quantitative data are summarized in structured tables for ease of

comparison, and detailed, generalized experimental protocols for determining key physical

properties are provided.

Chemical Identity
Aliquat 336 is a trade name for a mixture of methyltrioctyl/decylammonium chloride, with the C8

(octyl) chain being predominant.[1][2] It is also known by several other names, including Starks'

catalyst.[1]
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Identifier Value

IUPAC Name
N-Methyl-N,N-dioctyloctan-1-aminium

chloride[1][3]

Synonyms
Starks' catalyst, Tricaprylmethylammonium

chloride, Methyltrioctylammonium chloride[1][4]

CAS Number 63393-96-4[1]

Molecular Formula C₂₅H₅₄ClN[4]

Molecular Weight 404.16 g/mol [1]

Physicochemical Properties
Aliquat 336 is a viscous, colorless to pale yellow liquid at room temperature.[5] It is classified as

an ionic liquid.[1]

Physical Properties
The physical properties of Aliquat 336 are summarized in the table below. These properties are

crucial for its application in various experimental and industrial settings.

Property Value Conditions

Appearance
Colorless to pale yellow

viscous liquid
Room Temperature

Density 0.884 g/cm³ 25 °C[1]

Melting Point -20 °C

Boiling Point 225 °C [1]

Viscosity 1500 mPa·s 30 °C[1]

Flash Point 113 °C Closed cup[3]

Solubility Partially soluble in water [5]
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Chemical Structure
The chemical structure of Aliquat 336 consists of a central nitrogen atom bonded to three octyl

chains and one methyl group, with a chloride counter-ion.
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Chemical structure of the primary component of Aliquat 336.

Experimental Protocols
The determination of the physicochemical properties of viscous liquids like Aliquat 336 requires

specific experimental methodologies. The following are generalized protocols based on

standard laboratory techniques.

Density Determination (Pycnometer Method)
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Preparation: Clean and dry a pycnometer (a specific gravity bottle) and weigh it accurately

(m₁).

Sample Introduction: Fill the pycnometer with Aliquat 336, ensuring no air bubbles are

trapped. A gentle warming of the sample can reduce viscosity and facilitate the removal of air

bubbles.

Equilibration: Place the filled pycnometer in a constant temperature bath (e.g., 25 °C) until it

reaches thermal equilibrium.

Volume Adjustment: Adjust the volume of the liquid to the pycnometer's calibration mark.

Weighing: Reweigh the pycnometer containing the sample (m₂).

Calibration: Repeat the procedure with a reference liquid of known density, such as

deionized water, to determine the exact volume of the pycnometer.

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the

volume of the pycnometer. For viscous materials with entrapped air, a dilution method with a

suitable solvent may be necessary to obtain an accurate measurement.[6][7]

Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of Aliquat 336 is introduced into a capillary tube.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus, such as a Thiele tube or a modern digital instrument.[8]

Heating: The apparatus is heated slowly and steadily.

Observation: The temperature at which the solid begins to melt and the temperature at which

it becomes completely liquid are recorded. For a pure substance, this range should be

narrow. Given Aliquat 336's low melting point, a cooling bath would be required.

Boiling Point Determination (Distillation Method)
Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a condenser, a thermometer, and a receiving flask.
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Sample Introduction: A measured volume of Aliquat 336 and a few boiling chips are placed in

the round-bottom flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid begins to boil and a stable

temperature is observed on the thermometer as the vapor condenses and collects in the

receiving flask. This stable temperature is the boiling point.[9]

Viscosity Determination (Rotational Viscometer)
Instrument Setup: A rotational viscometer with a suitable spindle is selected based on the

expected viscosity of Aliquat 336.

Sample Preparation: A sample of Aliquat 336 is placed in a container, and the viscometer

spindle is immersed in the liquid to the specified depth.

Measurement: The spindle is rotated at a constant speed, and the torque required to

overcome the viscous drag of the fluid is measured.

Calculation: The instrument's software or calibration charts are used to convert the torque

reading into a viscosity value in units of millipascal-seconds (mPa·s) or centipoise (cP).[10]

Applications in Research and Development
Aliquat 336 is widely recognized for its role as a phase-transfer catalyst in organic synthesis.[5]

It facilitates the reaction between reactants located in different immiscible phases (e.g., an

aqueous phase and an organic phase) by transporting one of the reactants across the phase

boundary.

Phase Transfer Catalysis Mechanism
The general mechanism of phase transfer catalysis involving Aliquat 336 can be illustrated as

follows:
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Phase Transfer Catalysis

Aqueous Phase Organic Phase

Reactant Anion (Y⁻)

1. Anion Exchange

Q⁺X⁻ enters aqueous phase

Salt (M⁺Y⁻)

Organic Reactant (RX)

Organic Product (RY)

[Q⁺X⁻]org

Reforms catalyst [Q⁺X⁻]

[Q⁺Y⁻]org

Reacts with RX

2. Phase Transfer
Transfers to organic phase

4. Catalyst Regeneration

Returns to aqueous phase

Forms ion pair [Q⁺Y⁻]

3. Organic Reaction

Cycle repeats
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Mechanism of Aliquat 336 as a phase transfer catalyst.

In this process, the quaternary ammonium cation (Q⁺) of Aliquat 336 pairs with the reactant

anion (Y⁻) in the aqueous phase, forming an ion pair that is soluble in the organic phase. This

ion pair then migrates into the organic phase, where the anion reacts with the organic substrate

(RX). The resulting product (RY) remains in the organic phase, and the catalyst cation (Q⁺)

pairs with the leaving group (X⁻) and returns to the aqueous phase to repeat the cycle.

Metal Extraction
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Aliquat 336 is also employed as an extractant in hydrometallurgy for the recovery of various

metals from aqueous solutions.[1] Its ability to form ion pairs with metal-anion complexes

allows for their selective extraction into an organic phase.

Safety and Handling
Aliquat 336 is a hazardous substance and should be handled with appropriate safety

precautions. It is toxic if swallowed and causes severe skin burns and eye damage.[11] It is

also very toxic to aquatic life with long-lasting effects.[11]

Hazard Statement Description

H301 Toxic if swallowed

H314 Causes severe skin burns and eye damage

H318 Causes serious eye damage

H360 May damage fertility or the unborn child

H373
May cause damage to organs through

prolonged or repeated exposure

H410 Very toxic to aquatic life with long lasting effects

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.

If swallowed, immediately call a poison center or doctor.

Conclusion
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Aliquat 336 is a quaternary ammonium salt with a unique combination of properties that make it

highly valuable in various scientific and industrial applications. Its efficacy as a phase transfer

catalyst and a metal extractant is well-established. This guide has provided a detailed overview

of its core chemical and physical properties, along with generalized experimental protocols and

a summary of its primary applications and safety considerations. A thorough understanding of

these characteristics is essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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